Cas no 154269-28-0 (Acetic acid, [2-(dioctadecylamino)-2-oxoethoxy]-)

• Product name: Acetic acid, [2-(dioctadecylamino)-2-oxoethoxy]-
• CAS No: 154269-28-0
• MF: C₄₀H₇₉NO₄
• MW: 638.05956
• CID: 1333683
• PubChem ID: 18689621

Acetic acid, [2-(dioctadecylamino)-2-oxoethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-(dioctadecylamino)-2-oxoethoxy]-
• 2-[2-(dioctadecylamino)-2-oxoethoxy]acetic acid
• DTXSID40595607
• 154269-28-0
• SCHEMBL3238074
• (C18H37)2NCOCH2OCH2COOH
• IZZVACPEJJCMJZ-UHFFFAOYSA-N
• [2-(Dioctadecylamino)-2-oxoethoxy]acetic acid

• Inchi： InChI=1S/C40H79NO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41(39(42)37-45-38-40(43)44)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3,(H,43,44)
• InChI Key： IZZVACPEJJCMJZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(CCCCCCCCCCCCCCCCCC)C(=O)COCC(=O)O

Computed Properties

• Exact Mass: 637.60127
• Monoisotopic Mass: 637.60091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 38
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84